Cas no 62338-17-4 (2-HEXANONE,4-HYDROXY-3-PR)
2-HEXANONE,4-HYDROXY-3-PR structure
Product Name:2-HEXANONE,4-HYDROXY-3-PR
CAS No:62338-17-4
MF:C9H18O2
MW:158.238023281097
CID:956516
PubChem ID:537388
Update Time:2025-04-19
2-HEXANONE,4-HYDROXY-3-PR Chemical and Physical Properties
Names and Identifiers
-
- 2-HEXANONE,4-HYDROXY-3-PR
- 4-Hydroxy-3-propyl-2-hexanone
- NVGTWDAPVVDCRI-UHFFFAOYSA-N
- 62338-17-4
- 2-Hexanone, 4-hydroxy-3-propyl-
- 4-Hydroxy-3-propyl-2-hexanone #
-
- Inchi: 1S/C9H18O2/c1-4-6-8(7(3)10)9(11)5-2/h8-9,11H,4-6H2,1-3H3
- InChI Key: NVGTWDAPVVDCRI-UHFFFAOYSA-N
- SMILES: OC(CC)C(C(C)=O)CCC
Computed Properties
- Exact Mass: 158.130679813g/mol
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
2-HEXANONE,4-HYDROXY-3-PR Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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